3-Methyl-4-[(pyridin-2-ylmethyl)-amino]-benzoic acid

• IUPAC Name: 3-methyl-4-(pyridin-2-ylmethylamino)benzoic acid
• InChI: InChI=1S/C14H14N2O2/c1-10-8-11(14(17)18)5-6-13(10)16-9-12-4-2-3-7-15-12/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key: WJQSUUZGSQJEQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)NCC2=CC=CC=N2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

“3-Methyl-4-[(pyridin-2-ylmethyl)-amino]-benzoic acid” is a chemical compound with the molecular formula C14H14N2O2 and a molecular weight of 242.27. It is used in proteomics research applications.

Scientific Research Applications

Coordination Chemistry and Complex Formation

3-Methyl-4-[(pyridin-2-ylmethyl)-amino]-benzoic acid and related compounds play a significant role in coordination chemistry. These compounds act as ligands that can coordinate with various metal ions to form complex structures. The coordination involves the nitrogen atom of the pyridine ring and the oxygen atom of the carboxylic group, leading to diverse structures with potential applications in catalysis, molecular recognition, and the design of functional materials. The ability to form stable complexes with metals can be leveraged in designing new catalysts for chemical reactions, sensors for metal ion detection, and materials for electronic and photonic devices. Research has shown that such ligands can participate in forming complexes with unique spectroscopic, magnetic, and structural properties, indicating their potential in various scientific and technological applications (Boča, Jameson, & Linert, 2011).

Impact on Electronic Systems of Ligands

The electronic systems of biologically important ligands, such as this compound, can be significantly influenced by the presence of metals. Studies have shown that metals can perturb the electronic system of such ligands, affecting their reactivity and interaction with biological targets. This interaction is crucial for understanding the biological activity of metal complexes and designing ligands with enhanced or specific biological functions. The research emphasizes the need for comprehensive physico-chemical studies to understand the nature of interactions between these compounds and their biological targets, potentially leading to the prediction of their reactivity and applications in medicinal chemistry (Lewandowski, Kalinowska, & Lewandowska, 2005).

Analytical Techniques in Studying Metabolites

Analytical techniques play a crucial role in studying the metabolites of compounds like this compound. These techniques allow for the quantitative and qualitative analysis of bioactivated metabolites and their detoxification products. Understanding the biological effects and exposures of these compounds requires detailed analysis using liquid and gas chromatography coupled with various detection techniques. This analysis is fundamental in identifying and quantifying the metabolites, providing insights into the compound's pharmacokinetics, toxicology, and potential therapeutic applications (Teunissen, Rosing, Schinkel, Schellens, & Beijnen, 2010).

Pharmacological Importance of Derivatives

Isoquinoline derivatives, structurally related to this compound, have shown significant pharmacological importance. These compounds exhibit a range of biological activities, including antifungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, and anti-Alzheimer's disease effects. The structural features of these compounds contribute to their biological activities, making them potential candidates for developing new pharmacotherapeutic agents. This highlights the importance of chemical compounds with diverse biological activities in modern therapeutics and the potential for developing novel low-molecular-weight inhibitors for various diseases (Danao, Malghade, Mahapatra, Motiwala, & Mahajan, 2021).

Safety and Hazards

The safety data sheet for a related compound, “1-(Pyridin-3-ylmethyl)-1H-pyrazole-4-boronic acid”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with tyrosine kinases .

Mode of Action

It is suggested that similar compounds may inhibit the activity of tyrosine kinases, which are key enzymes in signal transduction pathways .

Biochemical Pathways

Inhibition of tyrosine kinases can affect multiple signaling pathways, including those involved in cell growth and differentiation .

Result of Action

Inhibition of tyrosine kinases can potentially lead to decreased cell proliferation and increased cell differentiation .

Action Environment

Factors such as ph, temperature, and presence of other molecules can potentially affect the action of similar compounds .